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Compound of Interest

Compound Name:
3,3',5,5'-Tetra-tert-

butyldiphenoquinone

Cat. No.: B149682 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical overview of 3,3',5,5'-Tetra-tert-butyldiphenoquinone, including its

commercial availability, physicochemical properties, and a detailed synthesis protocol.

Commercial Availability
3,3',5,5'-Tetra-tert-butyldiphenoquinone is available from a range of chemical suppliers. The

following table summarizes some of the key commercial sources.
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Supplier Product Name Purity Catalog Number

TCI Chemicals

3,3',5,5'-Tetra-tert-

butyl-4,4'-

diphenoquinone

>98.0% (HPLC) T1503

Sigma-Aldrich
3,3',5,5'-Tetra-tert-

butyldiphenoquinone
- AldrichCPR

Matrix Scientific

3,3',5,5'-Tetra-tert-

butyl-[1,1'-

bi(cyclohexylidene)]-2,

2',5,5'-tetraene-4,4'-

dione

98% -

Santa Cruz

Biotechnology

3,3′,5,5′-Tetra-tert-

butyldiphenoquinone
≥98% -

LookChem
3,3',5,5'-Tetra-tert-

butyldiphenoquinone
- -

ChemicalBook
3,3',5,5'-Tetra-tert-

butyldiphenoquinone
99% -

Fisher Scientific

3,3',5,5'-Tetra-tert-

butyl-4,4'-

diphenoquinone

98.0+% T15031G

Physicochemical and Spectral Data
A summary of the key quantitative data for 3,3',5,5'-Tetra-tert-butyldiphenoquinone is

provided below, compiled from various sources.
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Property Value

CAS Number 2455-14-3[1][2][3][4]

Molecular Formula C₂₈H₄₀O₂[1]

Molecular Weight 408.62 g/mol [1]

Appearance Red to Dark blue to Black powder/crystal[2]

Melting Point 242-244 °C[1]

Boiling Point 492.6 °C at 760 mmHg[1]

Density 1.024 g/cm³[1]

Solubility Soluble in Tetrahydrofuran[1]

¹³C NMR Spectra available[5]

FTIR Spectra available[5]

Mass Spectrometry (GC-MS) Spectra available[5]

Synthesis of 3,3',5,5'-Tetra-tert-butyldiphenoquinone
The most common method for the synthesis of 3,3',5,5'-Tetra-tert-butyldiphenoquinone is

the oxidative coupling of 2,6-di-tert-butylphenol.[6][7] Various oxidizing agents and catalytic

systems can be employed for this transformation. Below is a representative experimental

protocol based on literature procedures.

Experimental Protocol: Oxidative Dimerization of 2,6-di-
tert-butylphenol
Materials:

2,6-di-tert-butylphenol

Methanol

tert-Butyl hydroperoxide (TBHP)
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Cobalt(II) phthalocyanine tetrasulfonate (catalyst)

Deionized water

Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

Heating mantle

Filtration apparatus

Recrystallization solvent (e.g., ethanol)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 2,6-di-

tert-butylphenol in a 4:1 mixture of methanol and water.[6]

Add a catalytic amount of cobalt(II) phthalocyanine tetrasulfonate to the solution.

While stirring, add tert-butyl hydroperoxide (TBHP) to the reaction mixture. The oxidant-to-

substrate ratio can be varied, but a ratio of less than 10 is often used.[6]

Heat the reaction mixture to a suitable temperature (e.g., 50-70 °C) and monitor the progress

of the reaction by a suitable technique such as thin-layer chromatography (TLC).[8]

Upon completion of the reaction (typically after several hours), cool the mixture to room

temperature.

The solid product, 3,3',5,5'-Tetra-tert-butyldiphenoquinone, will precipitate out of the

solution.

Collect the crude product by filtration and wash it with a cold solvent to remove any

unreacted starting material and soluble impurities.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield

the final product as a crystalline solid.[6]

Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of 3,3',5,5'-Tetra-tert-
butyldiphenoquinone from 2,6-di-tert-butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide to 3,3',5,5'-
Tetra-tert-butyldiphenoquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149682#commercial-suppliers-of-3-3-5-5-tetra-tert-
butyldiphenoquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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